- Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281
Cas no 1117-65-3 (3-Octenoic acid, ethylester)
3-Octenoic acid, ethylester structure
3-Octenoic acid, ethylester
1117-65-3
C10H18O2
170.24872
117431
3-Octenoic acid, ethylester Properties
Names and Identifiers
-
- 3-Octenoic acid, ethylester
- Ethyl oct-3-enoate
- ethyl 3-octenoate
-
- BCMYNNIPTQUKAC-BQYQJAHWSA-N
- InChI=1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h7-8H,3-6,9H2,1-2H3/b8-7+
- CCCC/C=C/CC(OCC)=O
Computed Properties
- 170.13074
Experimental Properties
- 26.3
- 4361 | ETHYL 3-OCTENOATE
3-Octenoic acid, ethylester Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Molybdenum carbide , Molybdenum dioxide Solvents: Ethanol ; rt → 280 °C; 3 h, 280 °C
Reference
3-Octenoic acid, ethylester Raw materials
3-Octenoic acid, ethylester Preparation Products
- Benzyl alcohol (100-51-6)
- 4-Methylbenzaldehyde (104-87-0)
- Ethyl n-Caprylate (106-32-1)
- 3-Octenoic acid, ethylester (1117-65-3)
- 2-Hexenoic acid, ethylester (1552-67-6)
- 2-Butenal, 2-ethyl- (19780-25-7)
- (but-2-en-2-yl)benzene (2082-61-3)
- 2-Hexen-1-ol (2305-21-7)
- 2-Octenoic acid, ethylester (2351-90-8)
- Ethyl hex-3-enoate (2396-83-0)
- 3-PHENYL-1-BUTANOL (2722-36-3)
- 2,4,6-Trimethylbenzyl alcohol (4170-90-5)
- 4-Ethylbenzaldehyde (4748-78-1)
- 3-Hexen-1-ol (544-12-7)
- Ethyl 3-Methylvalerate (5870-68-8)
- 4-Methylbenzyl alcohol (589-18-4)
- 2-Methyl-3-hexanol (617-29-8)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
3-Octenoic acid, ethylester Related Literature
-
1. Improvement on the synthesis of (E?)-alk-3-enoic acidsNikitas Ragoussis,Valentine Ragoussis J. Chem. Soc. Perkin Trans. 1 1998 3529
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